BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,4-Di-O-methyl-D-glucose CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Di-O-methyl-D-glucose

Cat. No.: B12701841

In-Depth Technical Guide: 2,4-Di-O-methyl-D-
glucose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Di-O-methyl-D-glucose,
including its chemical properties, synthesis, and potential, though currently underexplored,
biological relevance. The information is intended to serve as a foundational resource for its
application in research and development.

Core Chemical and Physical Data

2,4-Di-O-methyl-D-glucose is a derivative of D-glucose in which the hydroxyl groups at
positions 2 and 4 are replaced by methoxy groups. This modification alters its chemical and
physical properties compared to the parent molecule.
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Property Value Source
CAS Number 19887-43-5 [1112]
Molecular Formula CsH1606 [2]
Molecular Weight 208.21 g/mol [11[2]

(2R,3S,4R,5R)-3,5,6-
IUPAC Name trihnydroxy-2,4- [2]
dimethoxyhexanal

Synthesis of 2,4-Di-O-methyl-D-glucose

The synthesis of 2,4-Di-O-methyl-D-glucose has been described in the scientific literature,
with early work dating back to the mid-20th century. The following is a generalized workflow
based on these classical methods. It is important to note that detailed, modern, step-by-step
protocols are not readily available in publicly accessible literature.

Experimental Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of 2,4-Di-O-methyl-D-glucose.

Experimental Protocol

A classical synthesis approach involves the selective protection of hydroxyl groups, followed by
methylation and subsequent deprotection. One of the foundational methods was reported in the
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Journal of the American Chemical Society in 1955. This process can be summarized as
follows:

e Protection: Starting with a suitable derivative of D-glucose, such as one with protecting
groups on the C1 and C6 hydroxyls, to prevent their reaction in the subsequent step.

» Methylation: The partially protected glucose is then treated with a methylating agent, like
dimethyl sulfate, under basic conditions. This leads to the methylation of the free hydroxyl
groups at the C2 and C4 positions.

o Deprotection: The protecting groups at C1 and C6 are removed to yield 2,4-Di-O-methyl-D-
glucose.

 Purification: The final product is purified using techniques such as recrystallization or
chromatography.

For researchers looking to perform this synthesis, it is recommended to consult specialized
literature in carbohydrate chemistry for modern and detailed experimental conditions.

Biological Activity and Signaling Pathways

There is a scarcity of specific data in the current scientific literature regarding the biological
activity and involvement in signaling pathways of 2,4-Di-O-methyl-D-glucose. However, based
on the known effects of other methylated glucose analogs, some potential areas of research
can be hypothesized.

Methylation of hydroxyl groups on glucose can significantly alter its interaction with glucose
transporters and metabolic enzymes. For instance, some methylated glucose derivatives are
known to compete with glucose for transport into cells but are not subsequently metabolized,
thereby acting as inhibitors of glucose uptake and glycolysis.

Hypothetical Signaling Pathway Involvement

The diagram below illustrates the general pathway of glucose metabolism and indicates where
a methylated glucose analog like 2,4-Di-O-methyl-D-glucose might exert an effect, likely at
the level of glucose transport or the initial enzymatic steps of glycolysis.
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Caption: Potential interaction of 2,4-Di-O-methyl-D-glucose with the glucose transport
pathway.

Further research is required to elucidate the specific biological effects of 2,4-Di-O-methyl-D-
glucose. Its unique methylation pattern may confer novel properties relevant to drug
development, particularly in the context of metabolic disorders and oncology, where glucose
metabolism is often dysregulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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